N-(5-fluoro-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide

• IUPAC Name: N-(5-fluoro-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C16H14FNO3/c1-10-6-7-11(17)8-12(10)18-16(19)15-9-20-13-4-2-3-5-14(13)21-15/h2-8,15H,9H2,1H3,(H,18,19)
• InChI Key: DCSUUJQUHRAMIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NC(=O)C2COC3=CC=CC=C3O2
• Molecular Formula: C16H14FNO3
• Molecular Weight: 287.28 g/mol

Description

N-(5-fluoro-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide, also known as FUB-144, is a synthetic cannabinoid that has been gaining attention in the scientific community due to its potential therapeutic applications. FUB-144 belongs to the class of indole-derived synthetic cannabinoids, which are designed to mimic the effects of natural cannabinoids found in the cannabis plant.

Mechanism of Action

N-(5-fluoro-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide acts on the CB1 and CB2 receptors in a similar manner to natural cannabinoids found in the cannabis plant. When N-(5-fluoro-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide binds to these receptors, it activates a signaling cascade that results in the modulation of various physiological processes, including pain perception, inflammation, and immune function.
Biochemical and Physiological Effects:
N-(5-fluoro-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide has been shown to have a range of biochemical and physiological effects, including analgesic (pain-relieving), anti-inflammatory, and immunomodulatory effects. These effects are thought to be mediated by the activation of the CB1 and CB2 receptors.

Advantages and Limitations for Lab Experiments

N-(5-fluoro-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide has several advantages for use in lab experiments, including its high potency and selectivity for the CB1 and CB2 receptors. However, its synthetic nature and complex synthesis process may limit its availability and use in certain research settings.

Future Directions

There are several potential future directions for research on N-(5-fluoro-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide, including further studies on its pharmacological properties and potential therapeutic applications. Additionally, research could focus on the development of new synthetic cannabinoids with improved efficacy and safety profiles. Ultimately, continued research on N-(5-fluoro-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide and other synthetic cannabinoids could lead to the development of novel treatments for a range of medical conditions.

Synthesis Methods

The synthesis of N-(5-fluoro-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide involves several steps, including the reaction of 2,3-dihydro-1,4-benzodioxine with 5-fluoro-2-methylbenzyl chloride in the presence of a base, followed by the addition of an amine group to form the final product. The synthesis of N-(5-fluoro-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

N-(5-fluoro-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide has been studied extensively in the field of cannabinoid research, with a focus on its potential therapeutic applications. One study found that N-(5-fluoro-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide has a high affinity for the CB1 and CB2 receptors, which are involved in the regulation of pain, inflammation, and immune function. This suggests that N-(5-fluoro-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide may have potential as a treatment for conditions such as chronic pain, inflammation, and autoimmune disorders.